Cas no 1866493-48-2 (1-(1,4-Dimethyl-1h-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(1,4-Dimethyl-1h-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1866493-48-2
• MF: C₇H₉F₃N₂O
• MW: 194.154371976852
• CID: 6192857
• PubChem ID: 130527377
• Update Time: 2025-06-15

1-(1,4-Dimethyl-1h-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1866493-48-2
• EN300-1930289
• 1-(1,4-dimethyl-1h-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol
• 1-(1,4-Dimethyl-1h-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol

• Inchi： 1S/C7H9F3N2O/c1-4-3-11-12(2)5(4)6(13)7(8,9)10/h3,6,13H,1-2H3
• InChI Key： GAKAIOWRJKSTAB-UHFFFAOYSA-N
• SMILES： FC(C(C1=C(C)C=NN1C)O)(F)F

Computed Properties

• Exact Mass: 194.06669740g/mol
• Monoisotopic Mass: 194.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1,4-Dimethyl-1h-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of 1-(1,4-Dimethyl-1h-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 1866493-48-2)

The compound 1-(1,4-Dimethyl-1h-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 1866493-48-2) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoroethanol moiety attached to a dimethylpyrazole ring, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and bioavailability.

In recent years, the scientific community has focused on sustainable synthetic methods for fluorinated compounds, aligning with global trends toward green chemistry. 1-(1,4-Dimethyl-1h-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol is no exception, as its synthesis often involves catalytic processes that minimize waste and energy consumption. This aligns with the growing interest in environmentally friendly chemical production, a topic frequently searched in academic and industrial forums. Additionally, its potential role in crop protection agents has sparked discussions, as agrochemical companies seek novel solutions to address food security challenges.

The compound's CAS No. 1866493-48-2 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Its structural features, such as the trifluoromethyl group, contribute to its lipophilicity, a property highly valued in the design of central nervous system (CNS) drugs. This has led to increased searches for "fluorinated pyrazole derivatives in neurology" and "CAS 1866493-48-2 applications" among researchers exploring next-generation therapeutics.

From a technical perspective, the stability of 1-(1,4-Dimethyl-1h-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol under various conditions is a subject of study, particularly for formulation scientists. Questions like "how to store fluorinated pyrazole alcohols" or "solubility of CAS 1866493-48-2" are common in online queries, reflecting practical concerns in laboratory and industrial settings. Its compatibility with common organic solvents and sensitivity to moisture are frequently discussed in technical datasheets and patents.

In summary, 1-(1,4-Dimethyl-1h-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol represents a compelling case study at the intersection of fluorine chemistry and applied sciences. Its multifaceted applications—from pharmaceuticals to agrochemicals—coupled with its alignment with green chemistry principles, ensure its relevance in contemporary research. As interest in tailored fluorinated building blocks grows, this compound is poised to remain a focal point in innovation-driven industries.